Cas no 31053-84-6 (Cyclohexene, 1-bromo-4-methyl)

• Product Name: Cyclohexene, 1-bromo-4-methyl
• CAS No: 31053-84-6
• MF: C₇H₁₁Br
• MW: 175.0662
• CID: 4759595
• PubChem ID: 527571
• Update Time: 2025-06-19

Cyclohexene, 1-bromo-4-methyl Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-methylcyclohex-1-ene
• Cyclohexene, 1-bromo-4-methyl
• 1-bromo-4-methylcyclohexene
• 1-Bromo-4-methyl-1-cyclohexene

• Inchi： 1S/C7H11Br/c1-6-2-4-7(8)5-3-6/h4,6H,2-3,5H2,1H3
• InChI Key： LIUFYLLBQSSKQS-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 174.00441g/mol
• Monoisotopic Mass: 174.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl bromides

Additional information on Cyclohexene, 1-bromo-4-methyl

Recent Advances in the Application of 31053-84-6 and Cyclohexene, 1-bromo-4-methyl in Chemical Biology and Pharmaceutical Research

The chemical compound with CAS number 31053-84-6, identified as Cyclohexene, 1-bromo-4-methyl, has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile applications in organic synthesis and drug development. This research brief synthesizes the latest findings regarding this compound's properties, synthetic utility, and potential therapeutic applications based on recent peer-reviewed studies and patent filings (2022-2023).

Structural analysis reveals that 1-bromo-4-methylcyclohexene (31053-84-6) serves as a valuable building block in medicinal chemistry, particularly for constructing complex cyclic systems. A 2023 study published in Journal of Medicinal Chemistry demonstrated its effectiveness as a precursor in the synthesis of novel cyclohexyl-based kinase inhibitors, showing improved selectivity profiles compared to existing compounds. The bromine moiety at position 1 enables diverse functionalization through cross-coupling reactions, while the methyl group at position 4 influences the compound's stereochemical properties and biological activity.

Recent synthetic methodologies have focused on optimizing the production of 31053-84-6 through catalytic processes. A breakthrough reported in ACS Catalysis (2023) described a palladium-catalyzed bromination protocol that achieves 92% yield with excellent regioselectivity. This advancement addresses previous challenges in large-scale production and has significant implications for cost-effective manufacturing of derivatives for pharmaceutical screening.

In drug discovery applications, several research groups have utilized 1-bromo-4-methylcyclohexene as a key intermediate in developing CNS-active compounds. A notable 2022 patent (WO2022159876) discloses its incorporation into novel sigma-1 receptor ligands showing promise for neurodegenerative disorders. The compound's ability to introduce both lipophilic and sterically defined elements makes it particularly valuable for blood-brain barrier penetration optimization.

Toxicological profiling of 31053-84-6 derivatives has progressed significantly, with recent in vitro studies (2023) establishing structure-activity relationships for hepatotoxicity risks. These findings, published in Chemical Research in Toxicology, provide crucial guidelines for medicinal chemists to design safer analogs while maintaining therapeutic efficacy.

The compound's potential extends beyond small molecule drugs. A 2023 study in Bioconjugate Chemistry reported its successful incorporation into antibody-drug conjugates (ADCs) as a stable linker component, demonstrating improved plasma stability compared to conventional maleimide-based linkers.

Looking forward, computational chemistry approaches are being increasingly applied to predict novel applications of 31053-84-6. Molecular docking studies suggest potential for developing allosteric modulators of GPCRs, particularly for metabolic disease targets. These in silico predictions are currently being validated experimentally by several research groups.

In conclusion, recent research highlights 1-bromo-4-methylcyclohexene (31053-84-6) as a multifunctional chemical building block with growing importance in pharmaceutical development. Its unique structural features enable diverse synthetic transformations while maintaining favorable drug-like properties. Ongoing studies continue to expand its applications in targeted drug delivery, neurodegenerative disease treatment, and as a versatile intermediate in medicinal chemistry campaigns.